![molecular formula C13H16N2O5S B2511741 5-[4-(Dimethylsulfamoylamino)but-2-ynoxy]-1,3-benzodioxole CAS No. 1448027-84-6](/img/structure/B2511741.png)
5-[4-(Dimethylsulfamoylamino)but-2-ynoxy]-1,3-benzodioxole
Description
5-[4-(Dimethylsulfamoylamino)but-2-ynoxy]-1,3-benzodioxole, also known as DMBX, is a compound that has gained significant attention in the scientific community due to its potential use as a research tool. DMBX is a small molecule that can be synthesized using various methods and has been found to have several biochemical and physiological effects.
Scientific Research Applications
Anticancer and Radioprotective Applications
The synthesis of novel quinolines using derivatives similar to the mentioned compound has shown potential in anticancer and radioprotective activities. Some synthesized compounds demonstrated interesting cytotoxic activity comparable to reference drugs like doxorubicin, while others exhibited radioprotective activity in vivo against γ-irradiation in mice (Ghorab et al., 2008).
Synthesis Methodologies
Research into organosulfonyloxy derivatives of 1,2-benziodoxol-3(1H)-one, which share structural motifs with the compound , has led to the development of high-yield reactions producing stable microcrystalline solids. These findings are crucial for the preparation of novel compounds with potential applications in various fields, including pharmaceuticals and materials science (Zhdankin et al., 1996).
Corrosion Inhibitors
Benzothiazole derivatives, which are structurally related to the compound of interest, have been synthesized and studied for their corrosion inhibiting effects against steel in acidic solutions. These derivatives offer superior stability and higher inhibition efficiencies, showcasing the potential of such compounds in industrial applications (Hu et al., 2016).
Anticonvulsant Agents
Piperidyl indanone derivatives, related in their quest for therapeutic compounds, were designed, synthesized, and evaluated for anticonvulsant activity. Several compounds displayed promising profiles, suggesting the utility of structural features found in the original compound for developing new anticonvulsant drugs (Siddiqui et al., 2012).
Antibacterial and DNA Binding Agents
One-pot, microwave-assisted synthesis methods have led to the creation of 2-phenyl 1,3-benzodioxole derivatives with enhanced anticancer, antibacterial, and DNA binding capabilities. These efforts underline the broad utility of compounds related to 5-[4-(Dimethylsulfamoylamino)but-2-ynoxy]-1,3-benzodioxole in medicinal chemistry and drug design (Gupta et al., 2016).
properties
IUPAC Name |
5-[4-(dimethylsulfamoylamino)but-2-ynoxy]-1,3-benzodioxole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O5S/c1-15(2)21(16,17)14-7-3-4-8-18-11-5-6-12-13(9-11)20-10-19-12/h5-6,9,14H,7-8,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLSRDJCIQNFPSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)NCC#CCOC1=CC2=C(C=C1)OCO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{[4-(2H-1,3-Benzodioxol-5-yloxy)but-2-YN-1-YL]sulfamoyl}dimethylamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{4-[6-(Dimethylamino)pyridazin-3-yl]piperazin-1-yl}quinoline-3-carbonitrile](/img/structure/B2511661.png)
![(E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide](/img/structure/B2511664.png)
![Ethyl 5-[(4-bromophenyl)sulfanyl]-3-phenyl-1,2,4-triazine-6-carboxylate](/img/structure/B2511665.png)
![2-(2,4-dichlorophenoxy)-N-(2-(4-oxo-5-(3-(trifluoromethyl)benzyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide](/img/structure/B2511667.png)
![4-[2-Oxo-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)ethyl]-1,4-benzoxazin-3-one](/img/structure/B2511678.png)
![N-(cyanomethyl)-2-{2-[(4-fluorophenyl)methoxy]phenoxy}-N-methylacetamide](/img/structure/B2511679.png)